Cas no 1444177-08-5 (5-bromo-2-(2-ethylbutoxy)benzenemethanol)

• Product Name: 5-bromo-2-(2-ethylbutoxy)benzenemethanol
• CAS No: 1444177-08-5
• MF: C₁₃H₁₉BrO₂
• MW: 287.192763566971
• CID: 2132644
• Update Time: 2023-11-19

5-bromo-2-(2-ethylbutoxy)benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-ethylbutoxy)Benzenemethanol
• [5-bromo-2-(2-ethyl-butoxy)-phenyl]-methanol
• DQGZMSTXOLOXGR-UHFFFAOYSA-N
• CID 82928937
• Benzenemethanol, 5-bromo-2-(2-ethylbutoxy)-
• 5-bromo-2-(2-ethylbutoxy)benzenemethanol

• Inchi： 1S/C13H19BrO2/c1-3-10(4-2)9-16-13-6-5-12(14)7-11(13)8-15/h5-7,10,15H,3-4,8-9H2,1-2H3
• InChI Key： DQGZMSTXOLOXGR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(CO)C=1)OCC(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 183
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 362.4±27.0 °C(Predicted)
• pka: 14.13±0.10(Predicted)